Cas no 478248-60-1 ((Z)-3-(6-CHLORO-2-PHENYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENENITRILE)

• Product Name: (Z)-3-(6-CHLORO-2-PHENYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENENITRILE
• CAS No: 478248-60-1
• MF: C₂₃H₁₃ClF₃N₃
• MW: 423.817634344101
• CID: 5264122
• Update Time: 2026-03-09

(Z)-3-(6-CHLORO-2-PHENYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENENITRILE Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(6-CHLORO-2-PHENYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENENITRILE
• (2Z)-3-{6-chloro-2-phenylimidazo[1,2-a]pyridin-3-yl}-2-[3-(trifluoromethyl)phenyl]prop-2-enenitrile
• Benzeneacetonitrile, α-[(6-chloro-2-phenylimidazo[1,2-a]pyridin-3-yl)methylene]-3-(trifluoromethyl)-
• (Z)-3-(6-chloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-2-[3-(trifluoromethyl)phenyl]prop-2-enenitrile

• Inchi： 1S/C23H13ClF3N3/c24-19-9-10-21-29-22(15-5-2-1-3-6-15)20(30(21)14-19)12-17(13-28)16-7-4-8-18(11-16)23(25,26)27/h1-12,14H/b17-12+
• InChI Key： MXBWZOAGZGYTBP-SFQUDFHCSA-N
• SMILES： ClC1C=CC2=NC(C3C=CC=CC=3)=C(/C=C(\C#N)/C3C=CC=C(C(F)(F)F)C=3)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 679
• XLogP3: 6.8
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (Z)-3-(6-CHLORO-2-PHENYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENENITRILE

Exploring the Potential of (Z)-3-(6-CHLORO-2-PHENYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENENITRILE (CAS No. 478248-60-1) in Modern Research

The compound (Z)-3-(6-CHLORO-2-PHENYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENENITRILE, with CAS No. 478248-60-1, has garnered significant attention in the field of medicinal chemistry and drug discovery. This imidazo[1,2-a]pyridine derivative is a promising candidate for various therapeutic applications due to its unique structural features and potential biological activities. Researchers are particularly interested in its Z-configuration, which plays a crucial role in its molecular interactions and efficacy.

One of the key reasons for the growing interest in CAS No. 478248-60-1 is its potential role in targeting specific enzyme pathways and receptor systems. The presence of a trifluoromethyl group and a chloro-substituted phenyl ring enhances its binding affinity and selectivity, making it a valuable tool for studying signal transduction mechanisms. Recent studies have explored its applications in inflammatory diseases and neurological disorders, aligning with current trends in precision medicine and personalized therapies.

In the context of drug development, the compound's nitrile functional group offers versatility for further chemical modifications, enabling the synthesis of analogs with improved pharmacokinetic properties. This adaptability is particularly relevant in the era of AI-driven drug design, where computational models are used to predict the bioactivity of novel compounds. The imidazo[1,2-a]pyridine scaffold is also a hotspot in fragment-based drug discovery, a strategy that has gained traction due to its efficiency in identifying lead compounds.

Another area of interest is the compound's potential in cancer research. The 6-chloro-2-phenylimidazo[1,2-a]pyridine core has been linked to anti-proliferative effects in preclinical studies, sparking discussions about its mechanism of action. Researchers are investigating whether it inhibits specific kinase enzymes or modulates apoptotic pathways, topics frequently searched in academic databases and biomedical forums.

From a synthetic chemistry perspective, the preparation of (Z)-3-(6-CHLORO-2-PHENYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENENITRILE involves innovative catalysis techniques and green chemistry principles. These methods align with the global push for sustainable synthesis, a topic highly relevant to industries aiming to reduce their environmental footprint. The compound's stereoselective synthesis is also a subject of interest, as it highlights advancements in asymmetric catalysis.

In summary, CAS No. 478248-60-1 represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural complexity and biological potential make it a compelling subject for ongoing research, particularly in areas like targeted therapy and molecular imaging. As the scientific community continues to explore its applications, this compound may pave the way for breakthroughs in treating complex diseases.